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Compound of Interest

Compound Name: Reactive Red 24

Cat. No.: B1143643

An In-depth Technical Guide to Reactive Red 24

This guide provides a comprehensive overview of the chemical and physical properties of
Reactive Red 24, a monoazo reactive dye. It is intended for researchers, scientists, and
professionals in drug development and material science who are interested in the molecular
characteristics and applications of this compound.

Chemical Structure and Identity

Reactive Red 24, also known by its Colour Index name C.I. Reactive Red 24, is a synthetic
dye belonging to the single azo class of compounds.[1][2] Its chemical structure is
characterized by a chromophore group, which is responsible for its red color, and a reactive
group that allows it to form covalent bonds with substrates. The IUPAC name for Reactive Red
24 is trisodium;5-[[4-chloro-6-(N-methylanilino)-1,3,5-triazin-2-ylJamino]-4-hydroxy-3-[(2-
sulfonatophenyl)diazenyllnaphthalene-2,7-disulfonate.[3]

The core structure consists of a naphthalenedisulfonic acid moiety linked to a phenyl group
through an azo bridge (-N=N-). A key feature is the triazine ring, which contains a reactive
chlorine atom. This chlorine atom is the site of nucleophilic substitution reactions, enabling the
dye to covalently attach to hydroxyl or amino groups present in fibers like cotton, silk, or wool.

Physicochemical and Quantitative Data
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Reactive Red 24 is typically supplied as a red powder.[1][4] A summary of its key quantitative
properties is presented in the table below.

Property Value Source
CAS Registry Number 70210-20-7

Molecular Formula C26H17CIN7NaszO10S3

Molecular Weight 788.07 g/mol

Appearance Red powder

Water Solubility (20°C) 60 g/L

Water Solubility (50°C) 100 g/L

trisodium;5-[[4-chloro-6-(N-

methylanilino)-1,3,5-triazin-2-
IUPAC Name ylJamino]-4-hydroxy-3-[(2-

sulfonatophenyl)diazenyllnapht

halene-2,7-disulfonate

Experimental Protocols
Manufacturing Process

The synthesis of Reactive Red 24 involves a multi-step process:

o First Condensation: 4-Amino-5-hydroxynaphthalene-2,7-disulfonic acid (H-acid) is
condensed with 2,4,6-trichloro-1,3,5-triazine (cyanuric chloride). This reaction is typically
carried out at a low temperature (0-5 °C).

¢ Diazotization: 2-Aminobenzenesulfonic acid is diazotized.

e Coupling Reaction: The diazotized 2-aminobenzenesulfonic acid is then coupled with the
product from the first condensation step.

» Second Condensation: The resulting intermediate is condensed with N-methylaniline.
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e Salting Out and Isolation: The final product is salted out, filtered, and dried to yield Reactive
Red 24.

Dyeing of Cellulose Fibers

Reactive Red 24 is used for dyeing cotton and viscose fibers through various methods such as
roll dyeing and knot dyeing. It can also be used for the direct printing of these fabrics. The
fundamental principle involves the formation of a covalent bond between the dye and the fiber.

General Protocol:

Preparation of the Dye Bath: The dye is dissolved in water to the desired concentration. An
alkali, such as sodium carbonate, is added to the dye bath to facilitate the reaction.

e Dyeing: The cellulosic material (e.g., cotton fabric) is immersed in the dye bath. The
temperature is raised to promote the fixation of the dye to the fiber.

» Fixation: Under alkaline conditions, the hydroxyl groups of the cellulose fibers act as
nucleophiles and attack the carbon atom of the triazine ring, displacing the chlorine atom.
This results in the formation of a stable ether linkage between the dye and the fiber.

e Washing: After the dyeing process, the material is thoroughly washed with soap and water to
remove any unfixed dye.

Reaction Mechanism

The following diagram illustrates the reaction pathway for the covalent fixation of Reactive Red
24 to a cellulose fiber under alkaline conditions.
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Caption: Covalent fixation of Reactive Red 24 to cellulose.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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